Cas no 1806427-55-3 (4-(Methylthio)benzo[d]oxazole-2-carbonyl chloride)

• Product Name: 4-(Methylthio)benzo[d]oxazole-2-carbonyl chloride
• CAS No: 1806427-55-3
• MF: C₉H₆ClNO₂S
• MW: 227.667439937592
• CID: 4818822
• Update Time: 2025-06-15

4-(Methylthio)benzo[d]oxazole-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(Methylthio)benzo[d]oxazole-2-carbonyl chloride

• Inchi： 1S/C9H6ClNO2S/c1-14-6-4-2-3-5-7(6)11-9(13-5)8(10)12/h2-4H,1H3
• InChI Key： USVSJBAVDLOUDD-UHFFFAOYSA-N
• SMILES： ClC(C1=NC2C(=CC=CC=2O1)SC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 3.1
• Topological Polar Surface Area: 68.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 4-(Methylthio)benzo[d]oxazole-2-carbonyl chloride

Introduction to 4-(Methylthio)benzo[d]oxazole-2-carbonyl chloride (CAS No. 1806427-55-3)

4-(Methylthio)benzo[d]oxazole-2-carbonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1806427-55-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzo[d]oxazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of a methylthio substituent at the 4-position and a carbonyl chloride functional group at the 2-position endows it with unique reactivity, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The benzo[d]oxazole core is a privileged scaffold in drug discovery, exhibiting properties that make it an ideal candidate for developing compounds with potential therapeutic effects. Its aromatic system and oxygen-containing heterocycle contribute to favorable interactions with biological targets, including enzymes and receptors. The methylthio group (-SCH₃) introduces a sulfur atom into the molecule, which can enhance binding affinity and modulate metabolic stability. This modification is particularly relevant in the design of protease inhibitors and kinase inhibitors, where sulfur-containing motifs are known to improve binding efficacy.

The carbonyl chloride (-COCl) functionality is a highly reactive electrophile, commonly utilized in organic synthesis for acylation reactions. In pharmaceutical applications, this group serves as a versatile tool for introducing acyl groups into target molecules, facilitating the construction of complex structures. The combination of these features makes 4-(Methylthio)benzo[d]oxazole-2-carbonyl chloride a promising building block for the synthesis of novel drug candidates.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in addressing unmet medical needs. The benzo[d]oxazole scaffold has been extensively studied for its role in developing antimicrobial, anti-inflammatory, and anticancer agents. For instance, derivatives of benzo[d]oxazole have shown promising activity against multidrug-resistant bacteria and have been investigated for their potential in treating neurodegenerative diseases. The introduction of the methylthio group into this scaffold has further expanded its pharmacological potential, leading to the discovery of new bioactive molecules.

The reactivity of the carbonyl chloride group allows for efficient coupling with nucleophiles such as amines, alcohols, and thiols. This property is particularly useful in peptide coupling reactions and in the synthesis of thiol-based drugs. In recent years, there has been growing interest in thiol-modified compounds due to their ability to interact with biological thiols, which are involved in various cellular processes. The use of 4-(Methylthio)benzo[d]oxazole-2-carbonyl chloride as an acylating agent has enabled researchers to develop novel thiol-targeting drugs with enhanced specificity and reduced toxicity.

In addition to its synthetic utility, 4-(Methylthio)benzo[d]oxazole-2-carbonyl chloride has been explored in the development of imaging agents for diagnostic applications. Benzo[d]oxazole derivatives have shown potential as contrast agents in magnetic resonance imaging (MRI) due to their ability to interact with paramagnetic metal ions. The presence of the methylthio group can influence the relaxivity properties of these compounds, making them suitable for tailored imaging applications.

The pharmaceutical industry continues to leverage this compound in preclinical studies aimed at identifying new therapeutic targets. Researchers are investigating its potential as an intermediate in the synthesis of small-molecule inhibitors for diseases such as cancer, diabetes, and infectious disorders. The versatility of 4-(Methylthio)benzo[d]oxazole-2-carbonyl chloride lies in its ability to be functionalized at multiple positions, allowing for the creation of structurally diverse libraries of compounds.

From a synthetic chemistry perspective, this compound serves as a key intermediate in multi-step reactions that lead to complex drug molecules. Its reactivity with various nucleophiles enables the construction of diverse pharmacophores, which can be further modified to optimize biological activity. The use of modern synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis, has further enhanced the utility of this compound in drug development pipelines.

The growing body of literature on benzo[d]oxazole derivatives underscores their significance in medicinal chemistry. Studies have demonstrated that modifications at different positions within this scaffold can significantly alter biological activity. For example, electron-withdrawing groups at the 2-position can enhance binding affinity to target proteins, while electron-donating groups at other positions can modulate metabolic stability. The strategic placement of functional groups such as the methylthio moiety plays a crucial role in optimizing pharmacokinetic properties.

In conclusion,4-(Methylthio)benzo[d]oxazole-2-carbonyl chloride (CAS No. 1806427-55-3) is a versatile intermediate with broad applications in pharmaceutical research and drug development. Its unique structural features make it an invaluable tool for synthesizing bioactive molecules with potential therapeutic effects against various diseases. As research continues to uncover new applications for this compound, its role in advancing medicinal chemistry is likely to expand further.